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Compound of Interest

Compound Name: 5,7-Dibromoquinoline

Cat. No.: B1595614 Get Quote

An In-depth Technical Guide to 5,7-
Dibromoquinoline
This technical guide provides a comprehensive overview of the molecular structure, formula,

properties, and synthesis of 5,7-Dibromoquinoline. It is intended for researchers, scientists,

and professionals in the field of drug development and chemical synthesis.

Molecular Structure and Formula
5,7-Dibromoquinoline is a halogenated derivative of quinoline, an aromatic heterocyclic

compound. The bromine atoms are substituted at the 5th and 7th positions of the quinoline ring

structure.

Molecular Formula: C₉H₅Br₂N

Structure:

Canonical SMILES: C1=CC2=C(C=C(C=C2Br)Br)N=C1[1]

Physicochemical and Spectral Data
The key physicochemical and spectral properties of 5,7-Dibromoquinoline are summarized in

the tables below for easy reference and comparison.
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Table 1: Physicochemical Properties of 5,7-Dibromoquinoline

Property Value Reference

CAS Number 34522-69-5 [1][2]

Molecular Weight 286.95 g/mol [2]

Appearance White to yellow solid

Melting Point 96-98 °C

Boiling Point 347.6 °C at 760 mmHg [2]

Storage
Room temperature, dry and

sealed

Table 2: Spectral Data for 5,7-Dibromoquinoline

Spectral Data Details Reference

¹H NMR (400 MHz, CDCl₃)

δ 7.53 (dd, 1H), 7.96 (d, 1H),

8.29 (d, 1H), 8.50 (d, 1H), 8.93

(dd, 1H)

LC-MS (ESI) m/z: 285.9 [M + H]⁺

¹³C NMR
Experimental data not readily

available in cited literature.

Infrared (IR)
Experimental data not readily

available in cited literature.

Experimental Protocol: Synthesis of 5,7-
Dibromoquinoline
The primary method for the synthesis of 5,7-Dibromoquinoline is the Skraup condensation

reaction. This protocol provides a detailed methodology based on established procedures.

Reaction: Skraup Condensation
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Reactants:

3,5-Dibromoaniline

Glycerol

An oxidizing agent (e.g., sodium m-nitrobenzenesulfonate)

Sulfuric acid (catalyst)

Procedure:

To a reaction flask, add 3,5-dibromoaniline and a 70% solution of sulfuric acid.

Introduce sodium m-nitrobenzenesulfonate to the mixture.

Heat the mixture to 100 °C.

While maintaining the temperature, slowly and dropwise add glycerol to the reaction mixture.

After the addition of glycerol is complete, raise the temperature to 130 °C and stir the

reaction mixture overnight.

Upon completion, cool the reaction to room temperature.

Dilute the mixture with dichloromethane and water.

Cool the diluted mixture in an ice-water bath and carefully adjust the pH to be alkaline by the

slow addition of a 50% aqueous sodium hydroxide solution.

Filter the mixture through Celite and perform an extraction with dichloromethane.

Combine the organic phases, dry over anhydrous sodium sulfate, and concentrate under

reduced pressure to yield the crude product as a brown solid.

Purification:

The crude 5,7-Dibromoquinoline can be purified by silica gel column chromatography. A

typical elution gradient is 0% to 60% ethyl acetate in heptane.
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Visualization of Key Information
The following diagrams illustrate the synthesis pathway and the core molecular identifiers of

5,7-Dibromoquinoline.

Synthesis via Skraup Reaction
Key Molecular Identifiers

3,5-Dibromoaniline

5,7-Dibromoquinoline

Reacts with

Glycerol
Reacts with

H₂SO₄ / Oxidant Catalyzes Formula: C₉H₅Br₂N

MW: 286.95 g/mol

CAS: 34522-69-5

Click to download full resolution via product page

Caption: Synthesis and key identifiers of 5,7-Dibromoquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1595614#molecular-structure-and-formula-of-5-7-
dibromoquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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